3,3-Difluoro-1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine

• IUPAC Name: 3,3-difluoro-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]pyrrolidine
• InChI: InChI=1S/C16H22BF2NO2/c1-14(2)15(3,4)22-17(21-14)12-6-5-7-13(10-12)20-9-8-16(18,19)11-20/h5-7,10H,8-9,11H2,1-4H3
• InChI Key: OJLUQLXPBDKIAB-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CC=C2)N3CCC(C3)(F)F
• Molecular Formula: C16H22BF2NO2
• Molecular Weight: 309.2 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrrolidine ring and the phenyl ring are likely to be planar due to the nature of their bonding. The boronate ester group might add some three-dimensionality to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in it. The pyrrolidine ring might undergo reactions at the nitrogen atom, while the phenyl ring might undergo electrophilic aromatic substitution reactions. The boronate ester group could be involved in cross-coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups would influence its solubility, melting point, boiling point, and other physical properties.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the mechanism of action of this compound. If it’s a drug or a catalyst, its mechanism of action would depend on how it interacts with its target.

Future Directions

The study of this compound could open up new avenues in various fields, depending on its properties and reactivity. It could be of interest in medicinal chemistry if it shows biological activity, or in materials science if it has unique physical properties.